DiZPK
DiZPK
DiZPK is a structural analog of pyrrolysine (Pyl). It is a photocrosslinker for identifying direct protein-protein interactions in living prokaryotic and eukaryotic cells. DiZPK is a genetically encoded, highly efficient photocrosslinking amino acid valuable in unveiling the physiological interaction partners of given proteins and their functions.
Brand Name:
Vulcanchem
CAS No.:
1337883-32-5
VCID:
VC0002577
InChI:
InChI=1S/C12H23N5O3/c1-12(16-17-12)6-4-8-15-11(20)14-7-3-2-5-9(13)10(18)19/h9H,2-8,13H2,1H3,(H,18,19)(H2,14,15,20)/t9-/m0/s1
SMILES:
CC1(N=N1)CCCNC(=O)NCCCCC(C(=O)O)N
Molecular Formula:
C12H23N5O3
Molecular Weight:
285.34
DiZPK
CAS No.: 1337883-32-5
Inhibitors
VCID: VC0002577
Molecular Formula: C12H23N5O3
Molecular Weight: 285.34
Purity: 95%
| CAS No. | 1337883-32-5 |
|---|---|
| Product Name | DiZPK |
| Molecular Formula | C12H23N5O3 |
| Molecular Weight | 285.34 |
| IUPAC Name | (2S)-2-amino-6-[3-(3-methyldiazirin-3-yl)propylcarbamoylamino]hexanoic acid |
| Standard InChI | InChI=1S/C12H23N5O3/c1-12(16-17-12)6-4-8-15-11(20)14-7-3-2-5-9(13)10(18)19/h9H,2-8,13H2,1H3,(H,18,19)(H2,14,15,20)/t9-/m0/s1 |
| Standard InChIKey | YGUIFRMUMYTGAV-VIFPVBQESA-N |
| SMILES | CC1(N=N1)CCCNC(=O)NCCCCC(C(=O)O)N |
| Description | DiZPK is a structural analog of pyrrolysine (Pyl). It is a photocrosslinker for identifying direct protein-protein interactions in living prokaryotic and eukaryotic cells. DiZPK is a genetically encoded, highly efficient photocrosslinking amino acid valuable in unveiling the physiological interaction partners of given proteins and their functions. |
| Purity | 95% |
| Synonyms | DiZPK; CS-4117; EBP 883; BMS 790052 |
| Reference | [1]. Zhang M, et al. A genetically incorporated crosslinker reveals chaperone cooperation in acid resistance. Nat Chem Biol. 2011 Sep 4;7(10):671-7. |
| PubChem Compound | 53314876 |
| Last Modified | Nov 26 2021 |
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